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A Comparative Guide to Trapped lon Clocks:
171Y b+ vs. 199Hg+

For Researchers, Scientists, and Drug Development Professionals

In the pursuit of precision measurement, trapped ion optical clocks have emerged as
frontrunners, offering unparalleled accuracy and stability. This guide provides a detailed
comparison of two leading candidates in this field: the Ytterbium-171 ion (*’*Yb*) and the
Mercury-199 ion (1°°Hg™*). This objective analysis, supported by experimental data, will aid
researchers in selecting the optimal system for their specific applications, from fundamental
physics research to advanced drug development methodologies that rely on precise timing and
frequency measurements.

Performance Benchmark: *7*Yb+ vs. *°°Hg*

The performance of a trapped ion clock is primarily characterized by its systematic uncertainty
and its frequency stability. Systematic uncertainty quantifies how closely the clock's frequency
matches the true, unperturbed atomic transition frequency, while stability measures how
consistently the clock "ticks" over time.
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Performance Metric

171¥b* (Ytterbium-171)

199Hg+ (Mercury-199)

Systematic Uncertainty

As low as 2.2 x 10718[1]

Approaching 1 x 10~18[2][3]

Frequency Stability

8.5 x 10713 /v/1 (microwave)[4]

7 x 10715 W1 (optical)[5]

Clock Transition Frequency

12.6 GHz (microwave), 688
THz (E2), 642 THz (E3)
(optical)

40.5 GHz (microwave), 1.06
PHz (optical)

Key Advantages

Two optical clock transitions
(E2 and E3) offering flexibility;
relatively simple laser cooling

requirements.

High clock transition
frequency; low sensitivity to

magnetic fields.

Primary Challenges

Potential for AC Stark shift
from the probe laser on the E3
transition requires careful

management.

Requires deep UV lasers for
cooling and state detection,
which can be technologically

demanding.

Note on "YM17E": Initial inquiries for a "YM17E" trapped ion clock did not yield specific results

in publicly available literature. It is highly probable that this was a typographical error for

"171Yp+" a widely researched and utilized ion in atomic clocks. This guide proceeds under that

assumption.

Experimental Protocols

The operation of both 171Yb* and °°Hg* trapped ion clocks follows a similar fundamental

sequence of trapping, cooling, preparing, and interrogating the ion. However, the specific laser

wavelengths and techniques employed differ significantly.

lon Trapping and Cooling

Both 171Yb+* and 1°°Hg™* ions are confined using a Paul trap, which uses a combination of static

and radiofrequency (RF) electric fields to create a potential well. Once trapped, the ions are

laser-cooled to reduce their motional energy, which is crucial for minimizing Doppler shifts and

improving spectroscopic resolution.
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e 171Yph*: Doppler cooling is achieved using a laser at 369.5 nm. An additional laser at 935 nm
is required to repump the ion from a metastable D-state back into the cooling cycle.

e 199Hg*: Laser cooling is performed using a laser at 194 nm.

State Preparation, Interrogation, and Detection

Following cooling, the ion is prepared in a specific quantum state before being interrogated by
a highly stable "clock” laser. The result of this interrogation is then read out.

. 1Yh*:

o State Preparation: Optical pumping with the 369.5 nm laser prepares the ion in the desired
initial hyperfine ground state.

o Interrogation: A highly stable laser is tuned to one of the optical clock transitions (435.5 nm
for E2 or 467 nm for E3) or a microwave source at 12.6 GHz for the hyperfine transition.

o Detection: The final state of the ion is determined by observing its fluorescence when
illuminated with the cooling laser. If the ion was successfully transitioned to the excited
state by the clock laser, it will not fluoresce, a technique known as electron shelving.

° 199Hg+:

o State Preparation: Similar to 171Yb*, optical pumping with the 194 nm laser prepares the
199Hg* ion.

o Interrogation: A clock laser at 282 nm interrogates the optical clock transition, or a
microwave source at 40.5 GHz is used for the hyperfine transition.

o Detection: The quantum state is also detected via state-dependent fluorescence using the
194 nm laser.

Visualizing the Workflow

The following diagrams illustrate the generalized experimental workflows for preparing and
interrogating a trapped ion for an optical clock measurement.
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A generalized workflow for trapped ion clocks, from initial trapping to the feedback loop that
stabilizes the clock laser.

The logical flow of the state detection process, known as electron shelving, is critical to the high
fidelity of these clocks.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b3061551?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3061551?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Fluorescence Detected
Yes (Bright State)
Apply Detection Laser Ton in Ground State?
No

State Determined

No Fluorescence
(Dark State)

Click to download full resolution via product page

Logical flow of the electron shelving technique for high-fidelity quantum state detection in
trapped ion clocks.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. euramet.org [euramet.org]

o 2. tf.nist.gov [tf.nist.gov]

o 3. tf.nist.gov [tf.nist.gov]

¢ 4. Optica Publishing Group [opg.optica.org]

¢ 5. An optical clock based on a single trapped 199Hg+ ion - PubMed
[pubmed.ncbi.nim.nih.gov]

« To cite this document: BenchChem. [Benchmarking the YM17E against other trapped ion
clocks (e.g., Hg*)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3061551#benchmarking-the-ym17e-against-other-
trapped-ion-clocks-e-g-hg]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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